Cas no 1010799-98-0 (1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide)

1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide structure
1010799-98-0 structure
Product Name:1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide
CAS No:1010799-98-0
MF:C33H21F3NO5PS
MW:631.557518720627
CID:4552838
Update Time:2024-11-04

1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1,​1,​1-Trifluoro-​N-​[(11bR)​-​4-​oxido-​2,​6-​diphenyldinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin-​4-​yl]methanesulfonamide
    • 1,?1,?1-Trifluoro-?N-?[(11bR)?-?4-?oxido-?2,?6-?diphenyldinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?yl]methanesulfonamide
    • 1,1,1-trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]Methanesulfonamide
    • (11BS)-1,1,1-trifluoro-N-(4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)methanesulfonamide
    • J3.654.798G
    • 2,2'-(Trifluoromethanesulfonylaminooxophosphinediylbisoxy)-1,1'-bi(3-phenylnaphthalene)
    • (aS)-2,6-Diphenyl-4-[(trifluoromethylsulfonyl)amino]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one
    • 1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide
    • Inchi: 1S/C33H21F3NO5PS/c34-33(35,36)44(39,40)37-43(38)41-31-27(21-11-3-1-4-12-21)19-23-15-7-9-17-25(23)29(31)30-26-18-10-8-16-24(26)20-28(32(30)42-43)22-13-5-2-6-14-22/h1-20H,(H,37,38)
    • InChI Key: ONAKWTUAWAYFBJ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(NP1(=O)OC2C(C3C=CC=CC=3)=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=C(C3C=CC=CC=3)C=2O1)(=O)=O

Computed Properties

  • Exact Mass: 631.083015g/mol
  • Monoisotopic Mass: 631.083015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 4
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 631.6g/mol
  • XLogP3: 9.1
  • Topological Polar Surface Area: 90.1

1,1,1-Trifluoro-N-[(11bR)-4-oxido-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl]methanesulfonamide Pricemore >>

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